Cas no 1592816-43-7 (3-1-(3-fluorophenyl)-2-iodoethoxyoxolane)

• Product Name: 3-1-(3-fluorophenyl)-2-iodoethoxyoxolane
• CAS No: 1592816-43-7
• MF: C₁₂H₁₄FIO₂
• MW: 336.141239643097
• CID: 5966265
• PubChem ID: 114774084
• Update Time: 2025-06-11

3-1-(3-fluorophenyl)-2-iodoethoxyoxolane Chemical and Physical Properties

Names and Identifiers

• 3-1-(3-fluorophenyl)-2-iodoethoxyoxolane
• 1592816-43-7
• 3-[1-(3-fluorophenyl)-2-iodoethoxy]oxolane
• EN300-1134619

• Inchi： 1S/C12H14FIO2/c13-10-3-1-2-9(6-10)12(7-14)16-11-4-5-15-8-11/h1-3,6,11-12H,4-5,7-8H2
• InChI Key： VYIDJPCPSWLVKT-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=C(C=1)F)OC1COCC1

Computed Properties

• Exact Mass: 336.00226g/mol
• Monoisotopic Mass: 336.00226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-1-(3-fluorophenyl)-2-iodoethoxyoxolane

Comprehensive Overview of 3-1-(3-fluorophenyl)-2-iodoethoxyoxolane (CAS No. 1592816-43-7) and Its Applications

The compound 3-1-(3-fluorophenyl)-2-iodoethoxyoxolane (CAS No. 1592816-43-7) is a fluorinated and iodinated oxolane derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the 3-fluorophenyl group and the iodoethoxy moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets through halogen bonding and hydrophobic interactions.

In recent years, the demand for fluorinated compounds like 3-1-(3-fluorophenyl)-2-iodoethoxyoxolane has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop fluorine-containing drugs, which account for nearly 30% of FDA-approved pharmaceuticals. The presence of the iodine atom in this compound further expands its utility, as iodine is often used in radiolabeling and imaging applications, making it a candidate for diagnostic agent development.

From a synthetic perspective, 3-1-(3-fluorophenyl)-2-iodoethoxyoxolane is often explored for its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are essential for creating next-generation therapeutics. The compound's oxolane ring also contributes to its conformational rigidity, a desirable trait in drug design to improve target specificity.

Environmental and sustainability considerations are increasingly influencing chemical research, and 3-1-(3-fluorophenyl)-2-iodoethoxyoxolane is no exception. Scientists are investigating greener synthetic routes to produce this compound, minimizing hazardous byproducts and energy consumption. This aligns with the broader industry shift toward green chemistry and sustainable practices, which are highly searched topics in academic and industrial circles.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The 3-fluorophenyl group is a common pharmacophore in CNS-active molecules, and its incorporation into 3-1-(3-fluorophenyl)-2-iodoethoxyoxolane opens avenues for exploring neurotherapeutic applications. This is particularly relevant given the rising prevalence of neurological disorders and the need for innovative treatments.

In summary, 3-1-(3-fluorophenyl)-2-iodoethoxyoxolane (CAS No. 1592816-43-7) is a versatile compound with broad applicability in pharmaceutical and chemical research. Its structural attributes, combined with the growing demand for fluorinated and iodinated building blocks, position it as a key player in the development of advanced therapeutics and diagnostic tools. As research continues to uncover its full potential, this compound is poised to remain a focal point in scientific innovation.